Cas no 438634-52-7 (Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)-)

• Product Name: Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)-
• CAS No: 438634-52-7
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD32877435
• CID: 3987137
• PubChem ID: 22119478
• Update Time: 2025-06-11

Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)-
• 4-ethenyl-1-nitro-2-phenylmethoxybenzene
• 2-(Benzyloxy)-1-nitro-4-vinylbenzene
• 438634-52-7
• A1-31848

• MDL： MFCD32877435
• Inchi： 1S/C15H13NO3/c1-2-12-8-9-14(16(17)18)15(10-12)19-11-13-6-4-3-5-7-13/h2-10H,1,11H2
• InChI Key： LNNRHCJCXJOZFB-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C)C=CC=1[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.08954328Da
• Monoisotopic Mass: 255.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.1Ų

Additional information on Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)-

Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)- and Its Significance in Modern Chemical Research

Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)-, identified by its CAS number 438634-52-7, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its nitro and ethenyl substituents along with a phenylmethoxy group, exhibits unique chemical properties that make it a valuable candidate for various applications, including drug development and material science.

The structural composition of Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)- lends itself to a wide range of chemical reactions, making it a versatile intermediate in synthetic chemistry. The presence of the nitro group (-NO₂) introduces a strong electron-withdrawing effect, which can influence the reactivity of the benzene ring and its substituents. This feature is particularly useful in the synthesis of more complex molecules, where precise control over reaction pathways is essential.

Moreover, the ethenyl group (-CH=CH₂) attached to the benzene ring contributes to the molecule's ability to participate in various addition reactions, such as hydrogenation and hydrohalogenation. These reactions are fundamental in the transformation of simple organic compounds into more intricate structures, which are often required in pharmaceutical applications.

The phenylmethoxy group (-OCH₂C₆H₅) adds another layer of functionality to the molecule, providing a site for further derivatization and modification. This group is particularly interesting because it can form hydrogen bonds with other molecules, enhancing the compound's solubility and interactions with biological systems. Such properties are highly valued in drug design, where molecular interactions play a critical role in determining efficacy and safety.

In recent years, there has been growing interest in the potential applications of Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)- in pharmaceutical research. One area of particular focus is its use as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in creating novel compounds with anti-inflammatory and anticancer properties. The nitro group, when reduced or converted into other functional groups, can serve as a key structural element in these synthetic pathways.

Recent studies have also highlighted the compound's role in material science. The unique electronic properties of Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)- make it a promising candidate for use in organic electronics and optoelectronic devices. These materials are essential components in modern technology, including smartphones, solar cells, and light-emitting diodes (LEDs). The ability to fine-tune the electronic characteristics of such compounds through strategic functionalization is crucial for advancing these technologies.

The synthesis of Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)- involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of benzene derivatives followed by selective substitution with ethenyl and phenylmethoxy groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance efficiency and selectivity.

In conclusion, Benzene, 4-ethenyl-1-nitro-2-(phenylmethoxy)-, with its CAS number 438634-52-7, represents a fascinating subject of study in chemical research. Its unique structural features and versatile reactivity make it a valuable tool for both pharmaceutical development and material science applications. As research continues to uncover new possibilities for this compound, its significance is likely to grow even further.